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A comprehensive review of recent studies indicates that Triafamone, a sulfonanilide herbicide,

offers robust control of key grass and sedge weeds in both transplanted and direct-seeded rice,

often outperforming or matching the efficacy of standard herbicide programs. When used as a

standalone product or in combination with other herbicides, Triafamone consistently

contributes to higher grain yields with minimal and transient phytotoxicity to the rice crop.

Triafamone operates by inhibiting the acetolactate synthase (ALS) enzyme, a critical

component in the biosynthesis of branched-chain amino acids in plants.[1][2][3][4][5] This mode

of action leads to the cessation of weed growth, followed by symptoms such as stunting,

necrosis, and discoloration within one to two weeks of application.[2] Field trials have

demonstrated its effectiveness at application rates of 20 to 50 grams of active ingredient per

hectare (g a.i./ha).[1][2][4]

Superior Weed Control Leading to Increased Yields
Multiple field studies highlight the superior weed control efficiency of Triafamone, particularly

when used in a pre-mix formulation with Ethoxysulfuron. In direct-seeded rice, this combination

resulted in a remarkable 383% increase in grain yield over the weedy check, achieving a yield

of 7.3 tons per hectare, which was comparable to a completely weed-free environment.[6][7]

This treatment was highly effective against a broad spectrum of weeds, reducing weed

biomass by 87% to 90%.[6]

In transplanted rice, the application of Triafamone at 40 g a.i./ha, either as a pre-emergence or

early post-emergence treatment, resulted in weed control efficiency of up to 100% and grain
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yields between 8052 to 9175 kg/ha .[8][9] Sequential application of a standard pre-emergence

herbicide like Pretilachlor followed by a post-emergence application of Triafamone +

Ethoxysulfuron also proved highly effective, achieving a 96% weed control efficiency and a

grain yield of 5.4 t/ha.[10]

Comparative Performance Against Standard
Herbicides
Studies directly comparing Triafamone-based programs with standard herbicides reveal its

competitive edge. A field experiment in Iran showed that Triafamone + Ethoxysulfuron

provided weed control similar to common herbicides like Butachlor + Bensulfuron-methyl and

Pretilachlor + Bensulfuron, but with no phytotoxicity symptoms on the rice crop, whereas the

standard herbicides led to 5-15% phytotoxicity.[11]

The following tables summarize the quantitative data from various comparative studies:

Table 1: Weed Control Efficacy of Triafamone Compared to Standard Herbicides
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Herbicide
Treatment

Application
Rate (g a.i./ha)

Weed Control
Efficiency (%)

Target Weeds
Study
Location

Triafamone +

Ethoxysulfuron
60 87 - 90

Grasses,

Sedges,

Broadleaved

Weeds

Kashmir, India[6]

[7]

Triafamone 40 97.7 - 100

Grasses,

Broadleaved

Weeds

Coimbatore,

India[8][9]

Triafamone +

Ethoxysulfuron
60 96 Total Weeds Odisha, India[10]

Butachlor +

Bensulfuron-

methyl

Recommended

Dose

Similar to

Triafamone mix
General Weeds Rasht, Iran[11]

Pretilachlor +

Bensulfuron

Recommended

Dose

Similar to

Triafamone mix
General Weeds Rasht, Iran[11]

Pyrazosulfuron-

ethyl

Recommended

Dose
Not Acceptable General Weeds Rasht, Iran[11]

Penoxsulam 22.5
Lower than

Triafamone mix

Sedges,

Broadleaved

Weeds

Kashmir, India[7]

Table 2: Rice Grain Yield under Different Herbicide Treatments
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Herbicide
Treatment

Application
Rate (g a.i./ha)

Grain Yield
(t/ha or kg/ha )

% Increase
over Weedy
Check

Study
Location

Triafamone +

Ethoxysulfuron
60 7.3 t/ha 383%

Kashmir, India[6]

[7]

Triafamone (Pre-

emergence)
40

8052 - 9018

kg/ha
-

Coimbatore,

India[8][9]

Triafamone

(Early Post-

emergence)

40
8182 - 9175

kg/ha
-

Coimbatore,

India[8][9]

Pretilachlor fb

Triafamone +

Ethoxysulfuron

750 fb 60 5.4 t/ha

93.1% (over

weedy check of

2.9 t/ha)

Odisha, India[10]

Weed Free - 7.66 t/ha - Kashmir, India[7]

Weedy Check -
Significantly

Lower
- Various

Crop Safety and Residual Effects
A key advantage of Triafamone is its high selectivity and safety for rice crops.[1] Most studies

report no significant phytotoxicity.[11][12][13] In instances where slight phytotoxicity was

observed, such as with higher doses of Triafamone (100 g a.i./ha), the symptoms were

transient and included mild stunting and yellowing of leaves, with the rice plants recovering

completely within a week.[14][15][16] Importantly, studies have also shown no residual

phytotoxic effects on succeeding crops like blackgram, indicating its suitability for crop rotation

systems.[8][9][14][15]

Experimental Methodologies
The findings presented are based on field experiments conducted under diverse rice cultivation

systems, including direct-seeded and transplanted rice. A generalized experimental protocol is

as follows:
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Experimental Design: Randomized block design with multiple replications.

Treatments: Include various doses of Triafamone (alone or in combination), standard

herbicide checks, a weed-free control (manual weeding), and a weedy check.

Application: Herbicides are typically applied using a knapsack sprayer with a flat-fan nozzle

at specified timings, such as pre-emergence (before weed emergence) or early post-

emergence (at the 2-3 leaf stage of weeds).

Data Collection:

Weed Density and Biomass: Measured at specific intervals (e.g., days after application)

using quadrats.

Phytotoxicity: Visually assessed on a scale at regular intervals after herbicide application.

Yield and Yield Components: Plant height, number of tillers, panicle length, and grain yield

are recorded at harvest.

Visualizing the Science
To better understand the underlying mechanisms and experimental approaches, the following

diagrams are provided.
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Mechanism of Action: ALS Inhibition Pathway
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Caption: Mechanism of action of Triafamone leading to weed growth inhibition.
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Generalized Experimental Workflow for Herbicide Field Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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